Cas no 79559-97-0 (Sertraline hydrochloride)

Sertraline hydrochloride is a selective serotonin reuptake inhibitor (SSRI) with proven efficacy in treating depression and anxiety disorders. Its advantages include rapid onset of action, tolerability, and low potential for abuse or dependence. This pharmaceutical-grade compound offers a safe and effective treatment option for patients struggling with mental health conditions.

Sertraline hydrochloride structure

Product Name:Sertraline hydrochloride

CAS No:79559-97-0

MF:C₁₇H₁₈Cl₃N

MW:342.690521717072

MDL:MFCD00895772

CID:60101

PubChem ID:63009

Update Time:2025-09-23

Sertraline hydrochloride Chemical and Physical Properties

Names and Identifiers

- Sertraline hydrochloride
- (1S,4S)-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRO-N-METHYL-1-NAPHTHALENAMINE HYDROCHLORIDE
- (1S,4S)-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRO-N-METHYL-1-NAPTHALENAMINE HYDROCHLORIDE
- N-(4(3,4-DICHLOROPHENYL)-3,4-DIHYDRO-1(2H)NAPHTHALIDENE) METHANAMINE
- SERTRALINE HCL FORM I
- SERTRALINE HCL FORM II
- SERTRALINE HYDROCHLORIDE
- SERTRALINE MANDELATE
- SETRALINE HCL (1s-cis)-lorid
- 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-n-methyl-1-naphthalenaminhydroch
- Sertralinumhydrochloride
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S,4S)-
- Sertaline hydrochloride
- Lustral：Zoloft
- (1S-cis)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
- Sertraline HCl
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride (1:1), (1S,4S)-
- SERTRALINE
- Sertraline (hydrochloride)
- Sertraline Hydrochlo
- Sertraline hydrochloride solution
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine hydrochloride CP-51974-1
- (1S,4S)-1-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-4-(methylamino)naphthalene Hydrochloride
- Zoloft
- Gladem
- Serad
- (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
- Tresleen
- Atruline
- Tatig
- Lustral
- (+)-sertraline hydrochloride
- Cp 51,974-1
- UTI8907Y6X
- CPD00
- CPD000466298
- Tox21_500870
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine hydrochloride
- HY-B0176A
- Z1544404500
- NSC-758948
- SERTRALINE HYDROCHLORIDE [VANDF]
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S-cis)-
- CP-51974-1
- SERTRALINE HYDROCHLORIDE (USP MONOGRAPH)
- Sertraline hydrochloride [USAN:USP]
- Sertraline Hydrochloride (1S-cis)-Isomer
- SERTRALINE HYDROCHLORIDE [USP MONOGRAPH]
- (1 s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphathalenamine hydrochloride
- SCHEMBL23230
- SMR000466298
- NC00726
- NCGC00092386-03
- S4053
- NSC-746308
- 1-Naphthalenamine,?4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1S,4S)-, hydrochloride?(1:1)
- SERTRALINE HYDROCHLORIDE [EP MONOGRAPH]
- Sertraline hydrochloride (USAN:USP)
- (1R,4S)-SERTRALINE HCL
- Cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenaminehydrochloride
- Sertraline for system suitability, European Pharmacopoeia (EP) Reference Standard
- O12070
- HMS1922P09
- SERTRALINE HYDRECHLORIDE
- C17H18Cl3N
- (1S,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine HCl
- NSC746308
- (1S-cis)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
- EN300-122632
- (1s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphathalenamine hydrochloride
- (+/-)-Sertraline Hydrochloride
- CP-51974-1 HCl
- AKOS015846322
- EU-0100870
- Sertraline.HCl, 1mg/ml in Methanol
- DTXCID9020243
- NC00198
- SERTRALINE HYDROCHLORIDE [WHO-DD]
- SERTRALINE HYDROCHLORIDE [MI]
- Sertraline hydrochloride, >=98% (HPLC)
- Sertraline hydrochloride- Bio-X
- BLFQGGGGFNSJKA-XHXSRVRCSA-N
- KS-1111
- Sertraline hydrochloride (JAN/USP)
- MFCD00895772
- D00825
- SPECTRUM1505262
- CAS-79559-97-0
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine monohydrochloride
- NCGC00092386-01
- CHEMBL1709
- SERTRALINE HYDROCHLORIDE (MART.)
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2, 3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
- SERTRALINE HYDROCHLORIDE [USP-RS]
- Sertraline hydrochloride impurity Standard
- SERTRALINE HYDROCHLORIDE [EP IMPURITY]
- Sertraline Hydrochloride (1.0 mg/mL in Methanol)
- Sertraline for system suitability
- BS164399
- Pharmakon1600-01505262
- UNII-UTI8907Y6X
- Sertraline.HCl
- Q27108281
- Sertraline hydrochloride, European Pharmacopoeia (EP) Reference Standard
- Serlift
- NCGC00261555-01
- [(1S,4S)-4-(3,4-DICHLORO-PHENYL)-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YL]-METHYL-AMINE HYDROCHLORIDE
- (+)-cis-(1S,4S)-1-methylamino-4-(3,4-dichlorophenyl)tetralin hydrochloride
- 79559-97-0
- Sertraline hydrochloride [USAN]
- (1R,4S)-Sertraline Hydrochloride
- (1s,4s)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-n-methyl-1-naphthalenaminehydrochloride
- C17H17Cl2N.HCl
- NCGC00092386-13
- MLS000758929
- NSC 758948
- Aremis
- Sertraline hydrochloride, British Pharmacopoeia (BP) Reference Standard
- Sertraline for peak identification, European Pharmacopoeia (EP) Reference Standard
- Zoloft (TN)
- AC-740
- Tox21_111199_1
- Tox21_111199
- rac-Sertraline Hydrochloride ((1RS,4RS)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride)
- CHEBI:9124
- Sertraline hydrochloride, United States Pharmacopeia (USP) Reference Standard
- SERTRALINE HYDROCHLORIDE (EP IMPURITY)
- CCG-39575
- (1S,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthyl(methyl)amine hydrochloride
- SERTRALINE HYDROCHLORIDE [JAN]
- 79617-95-1
- Cp-51,974-1
- rac-cis-Sertraline Hydrochloride
- AKOS005267232
- CP-5197401
- Hydrochloride, Sertraline
- SERTRALINE HYDROCHLORIDE [MART.]
- (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-aminium chloride
- SERTRALINE HYDROCHLORIDE (USP-RS)
- NSC 746308
- NSC758948
- Sertraline (as hydrochloride)
- HB1717
- NS00076189
- Sertraline Hydrochloride 1.0 mg/ml in Methanol (as free base)
- MLS001401398
- Sertraline for peak identification
- SERTRALINE HYDROCHLORIDE (EP MONOGRAPH)
- LP00870
- SERTRALINE HYDROCHLORIDE [ORANGE BOOK]
- CS-2052
- A839713
- (1R,4R)-rel-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride (1:1); cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthaleneamine hydrochloride; cis-(+/-)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride; (+/-)-Sertraline hydrochloride
- DTXSID1040243
- (1RS,4SR)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride
- Adjuvin
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S,4S)- (9CI)
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S-cis)- (ZCI)
- (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthaleneamine hydrochloride
- (1S,4S)-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenamine hydrochloride
- Altruline
- Cp 51974-1
- Dominum
- Jzoloft
- Lesefer
- Selectra
- Seserine
- Sirto
- Sosser
- Stimuloton
- Zolof
- (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
- 79896-32-5
- Sertraline.HCl, 1mg/ml in Methanol (as free base)
- GLXC-04105
- Sertraline hydrochloride
- MDL： MFCD00895772
- Inchi： 1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m0./s1
- InChI Key： BLFQGGGGFNSJKA-XHXSRVRCSA-N
- SMILES： N([C@H]1CC[C@@H](C2C=CC(Cl)=C(Cl)C=2)C2C=CC=CC1=2)C.Cl

Computed Properties

Exact Mass: 341.05000
Monoisotopic Mass: 305.073805
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 12

Experimental Properties

Color/Form: White solid
Density: 1.37
Melting Point: 245°C(lit.)
Boiling Point: No data available
Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C
Solubility: DMSO: ~26 mg/mL
Stability/Shelf Life: Store in Freezer
PSA: 12.03000
LogP: 6.37250
Merck: 8467
pka: pKa (water): 9.48 ± 0.04; pKa (methanol:water, 40:60 v/v): 8.6; pKa (ethanol:water, 1:1 v/v): 8.5(at 25℃)
Specific Rotation: +35° - +41° (c=2, MeOH)
Color/Form: 1.0 mg/mL in methanol (as free base)
Solubility: Soluble in DMSO.
Vapor Pressure: No data available

Sertraline hydrochloride Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：3
Hazard Category Code： 11-23/24/25-39/23/24/25
Safety Instruction： S22-S24/25
RTECS：QJ0352070
Hazardous Material Identification：
Safety Term：S22;S24/25
HazardClass：IRRITANT
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38

Sertraline hydrochloride Customs Data

HS CODE：2921300090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Sertraline hydrochloride Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S129789-250mg	Sertraline hydrochloride	79559-97-0	≥98% (HPLC)	250mg	¥70.90	2023-09-01
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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	SS0566-1g	Sertraline hydrochloride	79559-97-0	≥98%	1g	￥350元	2023-09-15
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Sertraline hydrochloride Production Method

Production Method 1

611-71-2

79617-96-2

79559-97-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol

Reference

Synthesis of antidepressant sertraline hydrochloride

He, Baoku; Liu, Yongjian, Xibei Yaoxue Zazhi, 2010, 25(4), 292-293

Production Method 2

79617-96-2

79559-97-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1-Butanol ; 40 - 50 °C; 50 °C → 100 °C; 1 h, 90 - 100 °C; cooled; 1 - 1.5 h, 85 °C → 25 °C; 8 - 10 h, 25 - 30 °C

Reference

Process for preparing a crystalline form of (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

Anonymous, IP.com Journal, 2014, 14, 1-2

Production Method 3

267884-85-5

79559-97-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 6 h, rt

Reference

Asymmetric Hydrogenation of N-Alkyl Ketimines with Phosphine-Free, Chiral, Cationic Ru-MsDPEN Catalysts

Chen, Fei; Wang, Tianli; He, Yanmei; Ding, Ziyuan; Li, Zhiwei; et al, Chemistry - A European Journal, 2011, 17(4), 1109-1113

Production Method 4

611-71-2

79617-96-2

79559-97-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ; rt

Reference

Improved Industrial Synthesis of Antidepressant Sertraline

Vukics, Krisztina; Fodor, Tamas; Fischer, Janos; Fellegvari, Iren; Levai, Sandor, Organic Process Research & Development, 2002, 6(1), 82-85

Sertraline hydrochloride Raw materials

Sertraline hydrochloride Preparation Products

Sertraline hydrochloride (79559-97-0)

Sertraline hydrochloride Suppliers

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(CAS:79559-97-0)Sertraline hydrochloride

Order Number:LE13433

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:09

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Sertraline hydrochloride Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Sertraline hydrochloride Related Literature

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Related Categories

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:79559-97-0)Sertraline hydrochloride

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 79559-97-0 (Sertraline hydrochloride)

Sertraline hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Sertraline hydrochloride Security Information

Sertraline hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Sertraline hydrochloride Pricemore >>

Sertraline hydrochloride Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Sertraline hydrochloride Raw materials

Sertraline hydrochloride Preparation Products

Sertraline hydrochloride Suppliers

Sertraline hydrochloride Spectrogram

Sertraline hydrochloride Related Literature

Related Categories

79559-97-0 (Sertraline hydrochloride) Related Products